Cas no 876367-84-9 ((3R,5S)-piperidine-3,5-dicarboxylic acid)

(3R,5S)-piperidine-3,5-dicarboxylic acid Properties

Names and Identifiers

• cis-Piperidine-3,5-dicarboxylic acid
• (3S,5R)-piperidine-3,5-dicarboxylic acid
• CIS-3,5-PIPERIDINEDICARBOXYLIC ACID
• 3,5-Piperidinedicarboxylicacid, cis- (7CI)
• (3R,5S)-piperidine-3,5-dicarboxylic acid
• SCHEMBL8256069
• 876367-84-9
• AKOS006326844
• EN300-1068187
• AMY28816
• D87570
• 3,5-Piperidinedicarboxylicacid, (3R,5S)-rel-
• DTXSID40654506
• CS-0357211
• +Expand

• MDL： MFCD09832854
• InChIKey： YWWGOKNLNRUDAC-SYDPRGILSA-N
• Inchi： 1S/C7H11NO4/c9-6(10)4-1-5(7(11)12)3-8-2-4/h4-5,8H,1-3H2,(H,9,10)(H,11,12)/t4-,5+
• SMILES： C1[C@@H](CNC[C@@H]1C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 173.06900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 173.069
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.3
• Topological Polar Surface Area: 86.6A^2

Experimental Properties

• LogP: -0.28990
• PSA: 86.63000
• Refractive Index: 1.52
• Boiling Point: 362.3 °C at 760 mmHg
• Flash Point: 362.3 °C at 760 mmHg
• Density: 1.363